![molecular formula C10H17ClN2O3 B6589611 tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate CAS No. 2725925-99-3](/img/no-structure.png)
tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate
Overview
Description
Tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate, also known as TBAC, is a versatile chemical compound with numerous applications in a variety of scientific fields. It is a tertiary amine carbamate, a derivative of the carbamate group of compounds, and is composed of a carbamate group, a tertiary amine group, and a 2-chloroacetyl group. TBAC is an important compound for research and development in organic synthesis and analytical chemistry. It has a wide range of applications in organic synthesis and analytical chemistry, including as a catalyst, a reagent, and a ligand in various reactions. TBAC is also used in the synthesis of a variety of other compounds, such as pharmaceuticals, pesticides, and dyes.
Scientific Research Applications
Tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate is widely used in scientific research and development. It is used in the synthesis of pharmaceuticals, pesticides, and dyes, as well as in the synthesis of other compounds. tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate is also used in organic synthesis and analytical chemistry, as a catalyst, a reagent, and a ligand in various reactions. Additionally, tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate is used in the synthesis of a variety of other compounds, such as peptides, amino acids, and nucleotides.
Mechanism of Action
Tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate is an important compound for research and development in organic synthesis and analytical chemistry. In organic chemistry, tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate acts as a catalyst, reagent, and ligand in various reactions. As a catalyst, tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate is used to catalyze various reactions, such as the formation of amides, esters, and amines. As a reagent, tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate is used to facilitate the formation of various compounds, such as peptides, amino acids, and nucleotides. As a ligand, tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate is used to bind to metal ions, such as copper, nickel, and zinc, to form coordination complexes.
Biochemical and Physiological Effects
tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate is an important compound for research and development in organic synthesis and analytical chemistry. However, it is important to note that tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate has not been tested for its biochemical and physiological effects. Therefore, it is important to use caution when using tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate in laboratory experiments.
Advantages and Limitations for Lab Experiments
Tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate has a number of advantages and limitations for laboratory experiments. One of the main advantages of tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate is its versatility; it can be used as a catalyst, reagent, and ligand in a variety of reactions. Additionally, tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate is relatively easy to synthesize and is readily available. However, it is important to note that tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate has not been tested for its biochemical and physiological effects, and therefore should be used with caution in laboratory experiments.
Future Directions
There are a number of potential future directions for tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate. One potential direction is the development of new methods for synthesizing tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate. Additionally, further research is needed to better understand the biochemical and physiological effects of tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate. Furthermore, tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate could be used in the development of new pharmaceuticals, pesticides, and dyes. Finally, tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate could be used in the synthesis of other compounds, such as peptides, amino acids, and nucleotides.
Synthesis Methods
The synthesis of tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate is relatively simple and can be achieved through a variety of methods. The most common method involves the reaction of tert-butyl alcohol with 2-chloroacetyl chloride in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces a tert-butyl carbamate, which is then reacted with 1-(2-chloroacetyl)azetidine-3-yl chloride to form tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate involves the reaction of tert-butyl carbamate with 2-chloroacetyl chloride followed by cyclization with azetidine-3-amine.", "Starting Materials": [ "tert-butyl carbamate", "2-chloroacetyl chloride", "azetidine-3-amine" ], "Reaction": [ "Step 1: tert-butyl carbamate is reacted with 2-chloroacetyl chloride in the presence of a base such as triethylamine to form tert-butyl N-(2-chloroacetyl)carbamate.", "Step 2: Azetidine-3-amine is added to the reaction mixture and the resulting mixture is heated to promote cyclization and form tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate.", "Step 3: The product is purified by column chromatography to obtain the final compound." ] } | |
CAS RN |
2725925-99-3 |
Product Name |
tert-butyl N-[1-(2-chloroacetyl)azetidin-3-yl]carbamate |
Molecular Formula |
C10H17ClN2O3 |
Molecular Weight |
248.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
